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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

Panavia TC Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address issues encountered when working with Panavia TC and related Panavia

resin cements.

Troubleshooting Guide
This guide addresses specific problems that may arise during experiments, offering potential

causes and solutions.
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Issue Potential Cause(s) Recommended Solution(s)

Inconsistent or Low Bond

Strength

1. Contamination of the

bonding surface (saliva, blood,

eugenol-containing materials).

[1][2] 2. Improper surface

treatment of the tooth or

restoration. 3. Use of an

incompatible primer.[1] 4.

Incomplete removal of try-in

paste.[1] 5. Use of hydrogen

peroxide for cleaning cavities.

[2] 6. Use of hemostatic agents

containing ferric compounds.

[2][3]

1. Ensure a clean, dry field of

operation. Avoid eugenol-

based materials as they can

inhibit polymerization.[2][3] 2.

Follow the specific surface

treatment protocols for the

restorative material being used

(e.g., sandblasting for zirconia,

hydrofluoric acid etching for

silica-based ceramics).[1] 3.

Use the recommended primer

for the specific Panavia

product (e.g., Panavia V5

Tooth Primer for Panavia V5).

[1] 4. Thoroughly rinse and dry

the restoration to remove all

remnants of the try-in paste.[1]

5. Avoid using hydrogen

peroxide for cavity cleaning as

it can weaken bond strength.

[2] 6. Avoid hemostatic agents

with ferric compounds, which

can impair adhesion and

cause discoloration.[2][3]

Cement Curing Too Quickly 1. Exposure to strong ambient

light (dental operating light,

direct sunlight).[1][2] 2.

Elevated temperature (intraoral

environment).[1] 3. Applying

the cement directly to the

primed tooth surface.[1] 4. Use

of a lentulo spiral for root canal

application.[1]

1. Minimize exposure to strong

light sources during the

procedure.[1][2] 2. Be aware

that the warmer intraoral

temperature will accelerate the

setting time.[1] 3. Apply the

cement to the restoration, not

the primed tooth, to avoid

accelerated curing.[1] 4. Avoid

using a lentulo spiral, as this
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can speed up polymerization.

[1]

Cement Not Curing or Curing

Too Slowly

1. Oxygen inhibition of the

polymerization process.[1][2]

2. Unequal dispensing of

Paste A and Paste B.[2] 3. Use

of very small amounts of

cement.[1] 4. Material stored

improperly (not brought to

room temperature).[1]

1. For self-curing, ensure an

anaerobic environment by

seating the restoration

promptly. Use an oxygen-

inhibiting gel like Oxyguard II

where applicable.[1][2] 2.

Ensure equal amounts of both

pastes are dispensed for a

proper mix.[2] 3. Very small

amounts of cement may not

polymerize correctly due to the

surface area exposed to

oxygen.[1] 4. Allow refrigerated

components to reach room

temperature for at least 15

minutes before use to ensure

proper viscosity and curing.[1]

Restoration Debonding When

Removing Excess Cement

1. Insufficiently cured cement

at the time of excess removal.

[1]

1. When using the tack-curing

method, ensure the restoration

is held firmly in place. For non-

translucent restorations, allow

for the full self-curing time

(e.g., 5 minutes for Panavia SA

Cement Universal) before

attempting to remove excess.

[1]

Frequently Asked Questions (FAQs)
General Product Information
What does "TC" in Panavia TC stand for? "TC" stands for "Tooth Color" and refers to a specific

shade of Panavia resin cements, such as Panavia F2.0, Panavia V5, and Panavia 21. It is not

a standalone product line.
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What is the chemical composition of Panavia cements? Panavia cements are resin-based and

typically contain the adhesive monomer MDP (10-Methacryloyloxydecyl dihydrogen

phosphate), which provides a strong chemical bond to tooth structure, metals, and zirconia.[4]

The specific composition, including fillers and initiators, varies between different Panavia

products like Panavia V5 and Panavia F2.0.[4]

What is the shelf-life of Panavia products? The shelf-life of Panavia Veneer LC components is

36 months from the date of manufacture when refrigerated.[1] It is important to check the

packaging for the specific expiration date of other Panavia products.

Application and Curing
What are the recommended curing times for Panavia cements? Curing times vary depending

on the specific Panavia product and the curing method (light-cure or self-cure). For example,

for Panavia SA Cement Universal, the final light-cure time for translucent restorations is 10

seconds, while the final self-cure time is 5 minutes in the oral cavity.[1][2] Always refer to the

instructions for use for the specific product you are using.

Can Panavia cements be used for all types of restorations? Different Panavia products are

indicated for different types of restorations. For example, Panavia V5 is indicated for a wide

range of applications including crowns, bridges, veneers, and posts, while Panavia SA Cement

Plus is not recommended for veneer cementation.[3][5]

Is it necessary to use a primer with Panavia cements? This depends on the specific Panavia

product and the substrate. Self-adhesive cements like Panavia SA Cement Universal are

designed to be used without a separate primer in many situations.[1] Other products, like

Panavia V5, require the use of a specific tooth primer and a ceramic primer for optimal bond

strength.[5]

Quantitative Data
The following table summarizes key physical and mechanical properties of Panavia V5. Data

on the polymerization shrinkage stress of other Panavia products is limited in publicly available

literature.
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Property Value Reference

Polymerization Shrinkage

Stress
4.8 ± 0.5 MPa [5]

Flexural Strength 127 MPa [6]

Flexural Modulus 6.3 GPa [6]

Compressive Strength 310 MPa [6]

Film Thickness 12 µm [6]

Filler Loading 38 vol % [6]

Experimental Protocols
Measurement of Polymerization Shrinkage Stress
Two common methods for measuring polymerization shrinkage stress are the strain gauge

method and the tensiometer (Watts') method.

1. Strain Gauge Method

This method measures the linear dimensional change of the cement during polymerization.

Materials and Equipment:

Electrical resistance strain gauge

Strain conditioner and data acquisition system

Specimen mold

Light-curing unit

Protocol:

A strain gauge is connected to a strain conditioner in a quarter-bridge circuit.[7]
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The Panavia TC cement is placed on the surface of the strain gauge within a standardized

mold.

The cement is light-cured according to the manufacturer's instructions.

As the cement polymerizes and shrinks, it induces a strain in the gauge.[8]

The change in electrical resistance is converted into a voltage change by the conditioner,

which is then recorded and correlated to the linear strain.[7]

This method is particularly useful for measuring post-gel shrinkage, which is the shrinkage

that occurs after the material has developed a significant modulus of elasticity and is more

directly related to stress development.[8][9][10]

2. Tensiometer (Watts') Method

This method measures the force generated by the shrinking cement.

Materials and Equipment:

Universal testing machine with a load cell

Two opposing rods (e.g., glass or steel)

Micrometer

Light-curing unit

Protocol:

Two opposing rods are fixed within a universal testing machine, with one attached to a

load cell.

A specific gap (e.g., 0.8 to 1.2 mm) is set between the rods using a micrometer.[11]

The Panavia TC cement is placed in the gap between the two rods.

The cement is light-cured.
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As the cement polymerizes and shrinks, it pulls the rods together, generating a force that

is measured by the load cell.[5]

The shrinkage stress is calculated by dividing the measured force by the cross-sectional

area of the rod.

Visualizations
Experimental Workflows

Preparation Measurement Analysis

Start Connect Strain Gauge to Conditioner Place Panavia TC on Gauge Light-Cure Cement Record Strain Data Calculate Linear Shrinkage End

Click to download full resolution via product page

Caption: Workflow for the Strain Gauge Method.

Setup Testing Calculation

Start Set Gap Between Rods in Testing Machine Place Panavia TC Between Rods Light-Cure Cement Measure Contraction Force Calculate Shrinkage Stress End

Click to download full resolution via product page

Caption: Workflow for the Tensiometer (Watts') Method.
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Problem: Inconsistent Bond Strength

Was the bonding surface clean and dry?

Was the correct surface treatment used?

Yes

Solution: Ensure proper isolation and avoid contaminants.

No

Was the correct primer used?

Yes

Solution: Follow recommended surface treatment protocols.

No

Was the cement mixed properly?

Yes

Solution: Use the primer specified for the Panavia product.

No

Solution: Dispense equal amounts of pastes A and B.

No

If issues persist, contact manufacturer support.

Yes

Click to download full resolution via product page

Caption: Troubleshooting Logic for Inconsistent Bond Strength.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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